N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1H-pyrazol-1-yl)acetamide
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Description
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(1H-pyrazol-1-yl)acetamide is a useful research compound. Its molecular formula is C8H9N5OS and its molecular weight is 223.25. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Researchers have synthesized pyrazole-acetamide derivatives, exploring their potential in forming coordination complexes with Co(II) and Cu(II) ions. These complexes exhibited significant antioxidant activity, hinting at their potential in medicinal chemistry and biochemistry for therapeutic applications (Chkirate et al., 2019).
Heterocycles and Insecticidal Properties
A study utilized a related compound as a precursor for synthesizing various heterocycles, showing potential insecticidal properties against cotton leafworm (Fadda et al., 2017). This research underlines the compound's utility in developing new agrochemicals.
Antimicrobial and Antifungal Activities
Novel thiazole derivatives, by incorporating a pyrazole moiety, have been synthesized and showed significant antimicrobial and antifungal activities (Saravanan et al., 2010). Such findings suggest their potential application in developing new antibiotics.
Anticancer Agents
Some derivatives have been investigated for their anticancer activities. For instance, certain thiadiazole derivatives have been synthesized and evaluated against cancer cell lines, demonstrating promising cytotoxic activities (Acar Çevik et al., 2020). This suggests the compound's relevance in the design and development of novel anticancer drugs.
Analgesic Agents
Research on novel thiazole derivatives incorporating a pyrazole moiety revealed mild to good analgesic activities in mice, showcasing the compound's potential in pain management (Saravanan et al., 2011).
Anti-Inflammatory Activity
Derivatives of the compound have also been synthesized to assess their anti-inflammatory activity, with some showing significant effects (Sunder & Maleraju, 2013). This research highlights its potential applications in developing new anti-inflammatory medications.
Properties
IUPAC Name |
N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-pyrazol-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5OS/c1-6-11-12-8(15-6)10-7(14)5-13-4-2-3-9-13/h2-4H,5H2,1H3,(H,10,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNVGPZLQULRIDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)NC(=O)CN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.